N-[4-(4-isobutylphenyl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: N-[4-[4-(2-methylpropyl)phenyl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C20H20N2OS/c1-14(2)12-15-8-10-16(11-9-15)18-13-24-20(21-18)22-19(23)17-6-4-3-5-7-17/h3-11,13-14H,12H2,1-2H3,(H,21,22,23)
• InChI Key: QQEXVHHOWRGCSI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C20H20N2OS
• Molecular Weight: 336.5 g/mol

Description

N-[4-(4-isobutylphenyl)-1,3-thiazol-2-yl]benzamide, also known as IBT, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields. IBT belongs to the thiazole class of compounds and has been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-[4-(4-isobutylphenyl)-1,3-thiazol-2-yl]benzamide is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes or by interfering with specific cellular pathways.
Biochemical and Physiological Effects:
N-[4-(4-isobutylphenyl)-1,3-thiazol-2-yl]benzamide has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to induce apoptosis in these cells. The compound has also been found to exhibit anti-inflammatory activity by reducing the production of pro-inflammatory cytokines. Additionally, N-[4-(4-isobutylphenyl)-1,3-thiazol-2-yl]benzamide has been shown to have antimicrobial activity against a variety of bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

N-[4-(4-isobutylphenyl)-1,3-thiazol-2-yl]benzamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has been found to be stable under a variety of conditions. However, the compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on N-[4-(4-isobutylphenyl)-1,3-thiazol-2-yl]benzamide. One area of interest is the potential use of the compound in the treatment of neurodegenerative disorders such as Alzheimer's disease. Additionally, further investigation is needed to fully understand the mechanism of action of N-[4-(4-isobutylphenyl)-1,3-thiazol-2-yl]benzamide and its potential use in the treatment of cancer and other diseases. Finally, research is needed to develop more efficient synthesis methods for N-[4-(4-isobutylphenyl)-1,3-thiazol-2-yl]benzamide and to optimize its properties for use in various applications.

Synthesis Methods

The synthesis method of N-[4-(4-isobutylphenyl)-1,3-thiazol-2-yl]benzamide involves the reaction of 4-isobutylacetophenone with thiosemicarbazide in the presence of concentrated hydrochloric acid. The resulting product is then treated with benzoyl chloride to obtain N-[4-(4-isobutylphenyl)-1,3-thiazol-2-yl]benzamide.

Scientific Research Applications

N-[4-(4-isobutylphenyl)-1,3-thiazol-2-yl]benzamide has been extensively studied for its potential use in various scientific fields. It has been found to exhibit anti-inflammatory, antitumor, and antimicrobial activities. The compound has been investigated for its potential use in the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders.